![molecular formula C18H27Cl2N5O B2836360 2-(4-(1-ethyl-1H-imidazol-2-yl)piperazin-1-yl)-N-(o-tolyl)acetamide dihydrochloride CAS No. 1327207-10-2](/img/structure/B2836360.png)
2-(4-(1-ethyl-1H-imidazol-2-yl)piperazin-1-yl)-N-(o-tolyl)acetamide dihydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-(4-(1-ethyl-1H-imidazol-2-yl)piperazin-1-yl)-N-(o-tolyl)acetamide dihydrochloride is a useful research compound. Its molecular formula is C18H27Cl2N5O and its molecular weight is 400.35. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
ACAT Inhibition for Therapeutic Applications
Research conducted by Shibuya et al. (2018) identified an aqueous-soluble potent inhibitor of human acyl-coenzyme A:cholesterol O-acyltransferase (ACAT)-1, which exhibits selectivity for human ACAT-1 over ACAT-2. This compound, designed with a piperazine unit, showed marked enhancement in aqueous solubility and a significant improvement in oral absorption, making it a promising candidate for treating diseases involving ACAT-1 overexpression (Shibuya et al., 2018).
Antimicrobial Applications
Rajkumar, Kamaraj, and Krishnasamy (2014) synthesized novel 1-(2-(4,5-dimethyl-2-phenyl-1H-imidazol-1-yl)ethyl)piperazine derivatives and screened them for in vitro antimicrobial activities. Some of these compounds exhibited excellent antibacterial and antifungal activities, comparable to standard drugs, highlighting the potential of these derivatives in antimicrobial therapies (Rajkumar, Kamaraj, & Krishnasamy, 2014).
Anticholinesterase Activity
A study by Mohsen et al. (2014) synthesized benzothiazole derivatives bearing piperazine and thiocarbamate moieties to investigate their potential anticholinesterase properties. The study found that some compounds exhibited inhibitory effects comparable to Donepezil, a medication used to treat Alzheimer's disease, indicating their potential as anticholinesterase agents (Mohsen, Kaplancıklı, Özkay, & Yurttaş, 2014).
Synthesis and Biological Evaluation of Novel Derivatives
Ghasemi, Sharifi, and Mojarrad (2020) prepared a series of piperazin-2-one derivatives through bioisosteric substitution and evaluated their cytotoxic activities on cancer and normal cell lines. The study highlighted the potential of these derivatives as cytotoxic agents, providing insights into their therapeutic applications in cancer treatment (Ghasemi, Sharifi, & Mojarrad, 2020).
Properties
IUPAC Name |
2-[4-(1-ethylimidazol-2-yl)piperazin-1-yl]-N-(2-methylphenyl)acetamide;dihydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H25N5O.2ClH/c1-3-22-9-8-19-18(22)23-12-10-21(11-13-23)14-17(24)20-16-7-5-4-6-15(16)2;;/h4-9H,3,10-14H2,1-2H3,(H,20,24);2*1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JVAATILYZVTSLO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C=CN=C1N2CCN(CC2)CC(=O)NC3=CC=CC=C3C.Cl.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H27Cl2N5O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
400.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.